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Compound of Interest

Compound Name: ML-7

Cat. No.: B1676663 Get Quote

Application Notes and Protocols for ML-7
Audience: Researchers, scientists, and drug development professionals.

Introduction
ML-7 is a potent, cell-permeable, and selective inhibitor of Myosin Light Chain Kinase (MLCK).

[1][2] It functions as a reversible, ATP-competitive inhibitor with a high affinity for MLCK,

exhibiting a Ki (inhibition constant) of approximately 0.3 µM.[1][2][3] While highly selective for

MLCK, it can also inhibit Protein Kinase A (PKA) and Protein Kinase C (PKC) at significantly

higher concentrations, with Ki values of 21 µM and 42 µM, respectively.[3] The inhibition of

MLCK by ML-7 prevents the phosphorylation of the myosin light chain, a critical step in various

cellular processes, including smooth muscle contraction, cell migration, and the regulation of

endothelial permeability.[3][4] These application notes provide detailed protocols for the

dissolution and experimental use of ML-7.

Mechanism of Action Signaling Pathway
ML-7 primarily targets and inhibits Myosin Light Chain Kinase (MLCK), which is a key enzyme

in the regulation of cellular contractility. By competitively binding to the ATP-binding site of

MLCK, ML-7 prevents the transfer of phosphate to the myosin light chain (MLC). This inhibition

leads to a reduction in phosphorylated MLC (pMLC), thereby preventing myosin-actin

interaction and subsequent cellular contraction and stress fiber formation.
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Caption: Signaling pathway of ML-7 action.

Quantitative Data Summary
The following tables provide a summary of the key quantitative data for ML-7 hydrochloride

(CAS: 110448-33-4, Molecular Weight: 452.74 g/mol ).[3][5]

Table 1: Solubility of ML-7
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Solvent
Concentration
(Mass)

Concentration
(Molar)

Notes

DMSO
>15 to 90 mg/mL[3]
[5][6]

~35 to 199 mM[3]

Preferred solvent
for stock solutions.
Use fresh,
anhydrous DMSO
as moisture can
reduce solubility.
[3]

DMF 30 mg/mL[5] ~66 mM
Alternative solvent for

stock solutions.

50% Ethanol 4.5 mg/mL ~9.9 mM Limited solubility.

Ethanol (Absolute) ~1 mg/mL[5] ~2.2 mM

Generally considered

insoluble or poorly

soluble.[3]

Water Insoluble[3] Insoluble[3]

One report suggests

solubility with

sonication and

warming.[7]

| DMSO:PBS (1:1)| 0.5 mg/mL[5] | ~1.1 mM | For preparing intermediate dilutions. |

Table 2: Storage and Stability

Form
Storage
Temperature

Duration Notes

Solid Powder -20°C[3] ≥ 3 years[3][8]
Store under
desiccating
conditions.

Stock Solution -80°C[3][8] Up to 1 year[3][8]

Aliquot to avoid

repeated freeze-thaw

cycles.[3]
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| | -20°C[1][3] | Up to 1 month[1][3] | |

Experimental Protocols
Protocol 1: Preparation of a 10 mM ML-7 Stock Solution

This protocol describes the preparation of a concentrated stock solution in DMSO, which is the

recommended solvent.
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Start

1. Weigh ML-7 Powder
Accurately weigh required mass.
(e.g., 4.53 mg for 1 mL of 10 mM)

2. Add Anhydrous DMSO
Add calculated volume of fresh,
anhydrous DMSO to the powder.

3. Dissolve Completely
Warm to 37°C and/or use an

ultrasonic bath to aid dissolution.

4. Vortex Solution
Ensure the solution is homogeneous

and no precipitate is visible.

5. Aliquot and Store
Dispense into single-use vials.

6. Store at -80°C
Store aliquots protected from light.

End

Click to download full resolution via product page

Caption: Workflow for preparing an ML-7 stock solution.
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Methodology:

Calculation: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x 452.74 ( g/mol ) / 1000

Example: For 1 mL of a 10 mM stock, weigh out 4.53 mg of ML-7 hydrochloride.

Reconstitution:

Aseptically add the calculated amount of ML-7 powder to a sterile microcentrifuge tube.

Add the desired volume of fresh, anhydrous DMSO. Using DMSO that has absorbed

moisture can significantly decrease solubility.[3]

Tightly cap the tube.

Dissolution:

To facilitate dissolution, gently warm the tube at 37°C for 10-15 minutes and/or place it in

an ultrasonic bath for a few minutes.[6]

Vortex the solution until all the solid is completely dissolved and the solution is clear.

Storage:

Dispense the stock solution into smaller, single-use aliquots to prevent degradation from

repeated freeze-thaw cycles.[3]

Store the aliquots at -80°C for long-term stability (up to 1 year).[3][8]

Protocol 2: Preparation of Working Solutions for Cell Culture

This protocol outlines the dilution of the DMSO stock solution into a cell culture medium for

treating cells.

Methodology:
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Thaw Stock Solution: Thaw an aliquot of the ML-7 stock solution at room temperature.

Equilibrate to room temperature and ensure no precipitate has formed.[1]

Serial Dilution (Recommended): To ensure accuracy, perform a serial dilution. First, dilute the

10 mM stock solution into a sterile buffer (like PBS) or cell culture medium to create an

intermediate stock (e.g., 1 mM).

Final Dilution: Further dilute the intermediate stock directly into the final volume of cell culture

medium to achieve the desired working concentration (e.g., 10 µM, 40 µM).

Calculation (C1V1 = C2V2):

C1 = Concentration of stock solution (e.g., 10,000 µM)

V1 = Volume of stock solution to add (unknown)

C2 = Desired final concentration (e.g., 40 µM)

V2 = Final volume of culture medium (e.g., 10 mL)

V1 = (C2 x V2) / C1 = (40 µM x 10 mL) / 10,000 µM = 0.04 mL = 4 µL

Add 4 µL of the 10 mM stock to 10 mL of medium.

Important Considerations:

Final DMSO Concentration: Ensure the final concentration of DMSO in the cell culture

medium is non-toxic to the cells, typically below 0.5%, and ideally below 0.1%.[9]

Vehicle Control: Always prepare a vehicle control by adding the same volume of DMSO to

the culture medium without ML-7. This is crucial for distinguishing the effects of the

compound from the effects of the solvent.

Mix Thoroughly: Gently mix the medium after adding the ML-7 solution to ensure a

homogeneous concentration before adding it to the cells.

Protocol 3: General Protocol for a Cell-Based Assay (e.g., MCF-7 cells)
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This protocol provides a general workflow for treating an adherent cell line, such as MCF-7,

with ML-7.

Start

1. Seed Cells
Plate cells (e.g., MCF-7) in a multi-well plate

and allow them to adhere overnight.

2. Prepare Treatment Media
Prepare media with desired ML-7 concentrations

and a vehicle control (DMSO).

3. Treat Cells
Remove old media and add the
ML-7 or vehicle control media.

4. Incubate
Incubate for the desired time period

(e.g., 16-24 hours).

5. Analyze Results
Perform downstream analysis

(e.g., viability assay, Western blot, microscopy).

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1676663?utm_src=pdf-body
https://www.benchchem.com/product/b1676663?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

